1-[4-Hydroxy-3-(hydroxymethyl)-1-butyl]-uracil

• Molecular Formula: C9H14N2O4
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 1-[4-hydroxy-3-(hydroxymethyl)butyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H14N2O4/c12-5-7(6-13)1-3-11-4-2-8(14)10-9(11)15/h2,4,7,12-13H,1,3,5-6H2,(H,10,14,15)
• InChI Key: GKOMRURXWOGEBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)CCC(CO)CO

Description

1-[4-Hydroxy-3-(hydroxymethyl)-1-butyl]-uracil is a useful research compound. Its molecular formula is C9H14N2O4 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 17 (7.75 gm, 30.5 mmol) in 1M HCl (25 ml) was stirred at 25° C. for 30 min. The solution was neutralized by addition of 10% aq. NaOH. The resulting solution was filtered and evaporated under vacuo. The solid residue obtained was chromatographed on a silica gel column using dichloromethane-methanol (88:12, v/v) as eluent to yield 18 (2.3 gm, 35.2%), which was used in the next reaction step.

Synthesis routes and methods II

Procedure details

A mixture of compound 34 (60 g, 0.239 mol) in 1N HCl (450 mL) was heated to 110° C. for 30 min. The reaction mixture was cooled, carefully neutralized with potassium carbonate to pH=7 and concentrated under vacuum. The residue was passed through small column using 20% methanol in chloroform to give the title compound (45 g, 88%) as a thick liquid. TLC: Chloroform/Methanol, 6:4, Rf=0.2